Cas no 27574-34-1 (Nickel, [[2,2'-(thio-kS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kO]](2-)]-)

• Product Name: Nickel, [[2,2'-(thio-kS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kO]](2-)]-
• CAS No: 27574-34-1
• MF: C₂₈H₄₀NiO₂S
• MW: 499.374408721924
• CID: 289958
• PubChem ID: 119658
• Update Time: 2025-04-19

Nickel, [[2,2'-(thio-kS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kO]](2-)]- Chemical and Physical Properties

Names and Identifiers

• Nickel, [[2,2'-(thio-kS)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-kO]](2-)]-
• nickel(2+),2-[2-oxido-5-(2,4,4-trimethylpentan-2-yl)phenyl]sulfanyl-4-(2,4,4-trimethylpentan-2-yl)phenolate
• ((2,2'-Thiobis(4-(1,1,3,3-tetramethylbutyl)phenolato))(2-)-O,O',S)nickel
• Nickel bis(p-octylphenol)sulfide
• nickel(2+) 2,2'-sulfanediylbis[4-(2,4,4-trimethylpentan-2-yl)phenolate]
• Nickel, ((2,2'-(thio-kappaS)bis(4-(1,1,3,3-tetramethylbutyl)phenolato-kappaO))(2-))-
• Nickel, ((2,2'-thiobis(4-(1,1,3,3-tetramethylbutyl)phenolato))(2-)-O,O',S)-
• DTXSID7067320
• SCHEMBL8900261
• Nickel, [[2,2'-(thio-.kappa.S)bis[4-(1,1,3,3-tetramethylbutyl)phenolato-.kappa.O]](2-)]-
• EINECS 248-536-6
• 27574-34-1

• Inchi： 1S/C28H42O2S.Ni/c1-25(2,3)17-27(7,8)19-11-13-21(29)23(15-19)31-24-16-20(12-14-22(24)30)28(9,10)18-26(4,5)6;/h11-16,29-30H,17-18H2,1-10H3;/q;+2/p-2
• InChI Key： VLCWFGZZAJZBLO-UHFFFAOYSA-L
• SMILES： [Ni+2].S(C1=C(C=CC(=C1)C(C)(C)CC(C)(C)C)[O-])C1=C(C=CC(=C1)C(C)(C)CC(C)(C)C)[O-]

Computed Properties

• Exact Mass: 498.210243g/mol
• Monoisotopic Mass: 498.210243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4Ų